Cas no 1244726-33-7 (Rufoolivacin A)
Rufoolivacin A structure
Product Name:Rufoolivacin A
CAS No:1244726-33-7
MF:C32H28O9
MW:556.559329986572
CID:6646053
PubChem ID:10053431
Update Time:2024-03-02
Rufoolivacin A Chemical and Physical Properties
Names and Identifiers
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- DTXSID301043911
- Rufoolivacin A
- 1244726-33-7
-
- Inchi： 1S/C32H28O9/c1-13-8-20(34)28-29(30(13)35)27(19-10-17(39-5)12-22(41-7)26(19)32(28)37)24-14(2)23(15(3)33)31(36)25-18(24)9-16(38-4)11-21(25)40-6/h8-12,36-37H,1-7H3
- InChI Key： CNQLKOCQAYVVNT-UHFFFAOYSA-N
- SMILES： OC1C2C(C=C(C)C(C=2C(=C2C=C(C=C(C2=1)OC)OC)C1=C(C)C(C(C)=O)=C(C2C(=CC(=CC1=2)OC)OC)O)=O)=O
Computed Properties
- Exact Mass: 556.17333247g/mol
- Monoisotopic Mass: 556.17333247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- Rotatable Bond Count: 6
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 129Ų
Rufoolivacin A Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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